3,5-dimethyl-N-4-pyridinylbenzamide

• IUPAC Name: 3,5-dimethyl-N-pyridin-4-ylbenzamide
• InChI: InChI=1S/C14H14N2O/c1-10-7-11(2)9-12(8-10)14(17)16-13-3-5-15-6-4-13/h3-9H,1-2H3,(H,15,16,17)
• InChI Key: CCNFPVJFSPDTGE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NC2=CC=NC=C2)C
• Molecular Formula: C14H14N2O
• Molecular Weight: 226.27 g/mol
• Solubility: >33.9 [ug/mL] (The mean of the results at pH 7.4)

Description

3,5-dimethyl-N-4-pyridinylbenzamide, also known as DMPB, is a chemical compound that has been extensively studied for its potential use in scientific research. DMPB is a small molecule that has been shown to have a variety of biochemical and physiological effects, making it an important tool for researchers in a wide range of fields.

Mechanism of Action

The mechanism of action of 3,5-dimethyl-N-4-pyridinylbenzamide is not fully understood, but it is believed to act by binding to specific sites on ion channels, blocking their function. This inhibition of ion channels can lead to a variety of effects, including changes in membrane potential, neurotransmitter release, and cellular signaling.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 3,5-dimethyl-N-4-pyridinylbenzamide are varied and depend on the specific ion channels that are affected. Some of the effects that have been observed include changes in neuronal excitability, alterations in synaptic transmission, and changes in the release of neurotransmitters.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 3,5-dimethyl-N-4-pyridinylbenzamide in lab experiments is its specificity for certain types of ion channels. This allows researchers to selectively study the function of these channels without affecting other channels or processes. However, one limitation of 3,5-dimethyl-N-4-pyridinylbenzamide is its relatively short half-life, which can make it difficult to use in certain types of experiments.

Future Directions

There are many potential future directions for research involving 3,5-dimethyl-N-4-pyridinylbenzamide. One area of interest is in the study of the role of ion channels in various disease states, such as epilepsy and chronic pain. Additionally, there is potential for the development of new drugs based on the structure of 3,5-dimethyl-N-4-pyridinylbenzamide, which could have therapeutic applications in a variety of conditions. Finally, further research is needed to fully understand the mechanism of action of 3,5-dimethyl-N-4-pyridinylbenzamide and its effects on ion channels and other biological processes.

Synthesis Methods

The synthesis of 3,5-dimethyl-N-4-pyridinylbenzamide involves the reaction of 3,5-dimethyl-4-aminopyridine with benzoyl chloride. This reaction produces 3,5-dimethyl-N-4-pyridinylbenzamide as a white solid, which can be purified using standard laboratory techniques.

Scientific Research Applications

3,5-dimethyl-N-4-pyridinylbenzamide has been used extensively in scientific research as a tool for studying various biological processes. One of the main areas of research in which 3,5-dimethyl-N-4-pyridinylbenzamide has been used is in the study of ion channels. 3,5-dimethyl-N-4-pyridinylbenzamide has been shown to be a potent inhibitor of certain types of ion channels, making it a valuable tool for studying their function.